molecular formula C11H19NO4 B12997205 3-(2-(tert-Butoxy)-2-oxoethyl)pyrrolidine-3-carboxylic acid

3-(2-(tert-Butoxy)-2-oxoethyl)pyrrolidine-3-carboxylic acid

Cat. No.: B12997205
M. Wt: 229.27 g/mol
InChI Key: VVJMXUFDMOCFIV-UHFFFAOYSA-N
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Description

3-(2-(tert-Butoxy)-2-oxoethyl)pyrrolidine-3-carboxylic acid is a synthetic organic compound with a complex structure It is characterized by the presence of a pyrrolidine ring, a carboxylic acid group, and a tert-butoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-(tert-Butoxy)-2-oxoethyl)pyrrolidine-3-carboxylic acid typically involves multiple steps, starting from readily available starting materials.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of automated reactors, continuous flow processes, and stringent quality control measures to ensure high purity and yield .

Chemical Reactions Analysis

Types of Reactions

3-(2-(tert-Butoxy)-2-oxoethyl)pyrrolidine-3-carboxylic acid can undergo various types of chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols. Substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives .

Mechanism of Action

The mechanism of action of 3-(2-(tert-Butoxy)-2-oxoethyl)pyrrolidine-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 3-(2-(tert-Butoxy)-2-oxoethyl)pyrrolidine-3-carboxylic acid include:

Uniqueness

What sets this compound apart is its specific combination of functional groups and the resulting chemical properties. This uniqueness makes it valuable for specific synthetic applications and research studies .

Properties

Molecular Formula

C11H19NO4

Molecular Weight

229.27 g/mol

IUPAC Name

3-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]pyrrolidine-3-carboxylic acid

InChI

InChI=1S/C11H19NO4/c1-10(2,3)16-8(13)6-11(9(14)15)4-5-12-7-11/h12H,4-7H2,1-3H3,(H,14,15)

InChI Key

VVJMXUFDMOCFIV-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)CC1(CCNC1)C(=O)O

Origin of Product

United States

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